N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine
Overview
Description
“N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” is a monomer used for the synthesis of charge transport and light emitting polymers . It has the empirical formula C26H32N2 and a molecular weight of 372.55 .
Molecular Structure Analysis
The molecular structure of “N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” consists of a benzene core with two amine (NH2) groups attached at the 1 and 4 positions. Each of these amine groups is further substituted with a 4-butylphenyl group .Physical And Chemical Properties Analysis
“N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” is a solid with a melting point of 125-129 °C . It has a predicted boiling point of 638.2±50.0 °C and a predicted density of 1.282±0.06 g/cm3 .Scientific Research Applications
Monomer for Synthesis of Polymers
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine is used as a monomer for the synthesis of charge transport and light emitting polymers . These polymers have applications in various fields such as electronics and photonics.
Perovskite Solar Cells
This compound has been used in the development of perovskite solar cells . In these cells, it is employed in the fabrication of doped charge transport layers, which are crucial for efficient energy conversion.
3. Catalyst in Atom Transfer Radical Polymerization (ATRP) In a study, a similar compound, (N 1 E,N 4 E)-N 1,N 4 -bis (pyridin-2-yl) ethylene benzene-1,4-diamine (BPEBD), was synthesized and its efficiency as a catalyst in Cu-based ATRP of MMA and S was investigated . It’s plausible that N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine could have similar applications.
Mechanism of Action
Target of Action
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine, also known as N,Nmu-Bis(4-butylphenyl)benzene-1,4-diamine, is primarily used as a monomer for the synthesis of charge transport and light-emitting polymers
Mode of Action
It’s known that it plays a crucial role in the formation of polymers that are used in charge transport and light-emitting applications .
Result of Action
Its primary application is in the synthesis of polymers for charge transport and light-emitting applications .
properties
IUPAC Name |
1-N,4-N-bis(4-butylphenyl)benzene-1,4-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2/c1-3-5-7-21-9-13-23(14-10-21)27-25-17-19-26(20-18-25)28-24-15-11-22(12-16-24)8-6-4-2/h9-20,27-28H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFNDFNOXZWWULM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)NC3=CC=C(C=C3)CCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744141 |
Source
|
| Record name | N~1~,N~4~-Bis(4-butylphenyl)benzene-1,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70744141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine | |
CAS RN |
372200-88-9 |
Source
|
| Record name | N~1~,N~4~-Bis(4-butylphenyl)benzene-1,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70744141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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